molecular formula C7H7N5 B1211923 9-Vinyl-9H-purin-6-amine CAS No. 26747-12-6

9-Vinyl-9H-purin-6-amine

Cat. No.: B1211923
CAS No.: 26747-12-6
M. Wt: 161.16 g/mol
InChI Key: FNJZRJBNAIQCGF-UHFFFAOYSA-N
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Description

9-Vinyl-9H-purin-6-amine is a purine derivative characterized by a vinyl group (-CH₂-CH₂) attached to the N9 position of the purine scaffold and an amine group at the C6 position.

Properties

CAS No.

26747-12-6

Molecular Formula

C7H7N5

Molecular Weight

161.16 g/mol

IUPAC Name

9-ethenylpurin-6-amine

InChI

InChI=1S/C7H7N5/c1-2-12-4-11-5-6(8)9-3-10-7(5)12/h2-4H,1H2,(H2,8,9,10)

InChI Key

FNJZRJBNAIQCGF-UHFFFAOYSA-N

SMILES

C=CN1C=NC2=C(N=CN=C21)N

Canonical SMILES

C=CN1C=NC2=C(N=CN=C21)N

Other CAS No.

26747-12-6

Synonyms

poly(9-vinyladenine)

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Synthetic Efficiency : Bulky substituents (e.g., phenyl) require multi-step syntheses but achieve higher yields (~80%) compared to smaller groups like allyl (50%) .
  • Reactivity : Propargyl and allyl groups introduce unsaturated bonds, enhancing reactivity in click chemistry or Michael addition reactions .

Physicochemical Properties

  • Solubility : Hydrophobic substituents (e.g., phenyl, mesityl) reduce aqueous solubility, necessitating DMSO or DMF for dissolution .
  • Stability : Electron-withdrawing groups (e.g., bromine at C8) increase stability against enzymatic degradation .

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